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Compound of Interest

Compound Name: Trifluralin

Cat. No.: B1683247

Essential guidance for the safe handling and disposal of Trifluralin in a laboratory setting. This
document provides immediate, procedural, and logistical information to ensure the safety of
researchers, scientists, and drug development professionals. By adhering to these protocols,
you can minimize exposure risks and maintain a secure research environment.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling Trifluralin, a comprehensive personal protective equipment strategy is
paramount. The following table summarizes the required PPE, drawing from safety data sheets
and chemical handling guidelines. Adherence to these recommendations is critical to prevent
dermal, ocular, and respiratory exposure.
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o . Recommended
PPE Category Minimum Requirement .
Specifications

Barrier laminate (Silver
Shield®) or Viton® gloves are
highly recommended due to
their extended breakthrough
times against Trifluralin.[1][2]

Hand Protection Chemical-resistant gloves Nitrile and butyl gloves are not
recommended as they have
been shown to degrade upon
exposure.[1] If using other
materials, ensure they are at
least 14 mils thick.[2]

A lab coat or chemical-
resistant apron worn over
) Long-sleeved shirt and long personal clothing. For tasks
Body Protection ) o )
pants with a high risk of splashing,
chemical-resistant coveralls

are advised.[1]

Chemical splash goggles
should be worn when handling
) Safety glasses with side liquid formulations or there is a
Eye Protection ) ] ] ]
shields risk of splashing. A face shield
may be necessary for

additional protection.

Chemical-resistant boots
) should be worn, with pant legs
Foot Protection Closed-toe shoes
placed over the boots to

prevent spills from entering.

Respiratory Protection

Respiratory protection is not typically required in well-ventilated areas. However, if engineering
controls are insufficient to maintain exposure below acceptable limits, or during spill cleanup, a
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NIOSH-approved respirator is mandatory.

The selection of an appropriate respirator depends on the airborne concentration of Trifluralin
and the assigned protection factor (APF) of the respirator. The APF indicates the level of
protection a respirator is expected to provide.

Assigned Protection

Respirator Type NIOSH Classification
Factor (APF)

TC-23C (Organic Vapor
Cartridge) + Particulate Filter 10

(N, R, or P series)

Air-Purifying Respirator (Half
Mask)

TC-23C (Organic Vapor

Air-Purifying Respirator (Full ) ) )
Cartridge) + Particulate Filter 50

Facepiece) )
(N, R, or P series)
) o TC-23C (Organic Vapor N
Powered Air-Purifying ) ) o 25 (Loose-fitting), 50 (Half
) Cartridge) + High-Efficiency )
Respirator (PAPR) mask), 1000 (Full facepiece)

(HE) Particulate Filter

Note: The "N" series filter is not resistant to oil, "R" is resistant for up to 8 hours, and "P" is oil-
proof. An organic vapor (OV) cartridge is necessary to protect against the chemical vapors of
Trifluralin.

Procedural Guidance: Donning and Doffing PPE

Proper technique in putting on (donning) and taking off (doffing) PPE is crucial to prevent
cross-contamination.

Donning Sequence:
e Hand Hygiene: Wash hands thoroughly with soap and water.
e Gown/Apron: Put on the lab coat or apron.

o Respiratory Protection: If required, perform a fit test and don the respirator.
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o Eye Protection: Put on safety glasses, goggles, or a face shield.

o Gloves: Don the appropriate chemical-resistant gloves, ensuring they overlap the sleeves of
the lab coat.

Doffing Sequence:

e Gloves: Remove gloves by peeling them off from the cuff, turning them inside out.

o Gown/Apron: Remove the lab coat or apron by rolling it down and away from the body.
e Hand Hygiene: Wash hands.

» Eye Protection: Remove eye protection from the back.

» Respiratory Protection: Remove the respirator from the back.

e Hand Hygiene: Wash hands again thoroughly.

Operational and Disposal Plans

The disposal of Trifluralin and contaminated materials must comply with federal, state, and
local regulations. Trifluralin waste is regulated under the Federal Insecticide, Fungicide, and
Rodenticide Act (FIFRA) and the Resource Conservation and Recovery Act (RCRA).

Operational Plan for Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Have a spill kit readily accessible.

» Wash hands thoroughly after handling and before eating, drinking, or smoking.
Disposal Plan for Contaminated PPE and Materials:

o Segregation: All disposable PPE (gloves, etc.) and materials contaminated with Trifluralin
should be segregated from regular laboratory waste.
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o Containerization: Place contaminated items in a clearly labeled, sealed, and chemical-
resistant container.

» Waste Pickup: Arrange for disposal through your institution's hazardous waste management
program. Do not dispose of Trifluralin waste in standard trash or down the drain.

o Empty Containers: Triple-rinse empty Trifluralin containers with a suitable solvent. The
rinsate should be collected and disposed of as hazardous waste. Puncture the container to
prevent reuse.

o "Clean Sweep" Programs: For agricultural research settings, inquire about state or local
"Clean Sweep" programs that collect and dispose of unwanted pesticides.

Visual Guides

The following diagrams illustrate the decision-making process for PPE selection and the
procedural flow for the disposal of Trifluralin-contaminated waste.
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Hazard Assessment

Start: Handling Trifluralin

Assess Task and Potential for Exposure
(e.g., weighing, mixing, spraying)

VPPE Selection

Eye Protection:
Safety glasses with side shields

Risk of Splash?

A
Upgrade to Chemical Body Protection: .
Splash Goggles/ No Long-sleeved shirt, long pants —> Barrier :;mg;;oéicvufgﬁ loves
Face Shield + Lab coat/apron 9

Inadequate Ventilation or
Spill Scenario?

A

Select NIOSH-approved
Respirator with OV cartridge No Respirator Required
and Particulate Filter

Procedure

Don PPE in Proper Sequence

A

Perform Task with Trifluralin

A

Doff PPE in Proper Sequence

End: Task Complete
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Waste Generation

Start: Trifluralin Contaminated Waste

Identify Waste Types:
- Disposable PPE (gloves, etc.)
- Contaminated lab supplies
- Rinsate from empty containers
- Excess Trifluralin

On-site ;Iandling

Segregate from
Non-Hazardous Waste

'

Place in Labeled, Sealed,
Chemical-Resistant Container

Final Disposal

Contact Institutional
Environmental Health & Safety (EHS)

'

Arrange for Hazardous
Waste Pickup

'

Verify Compliance with
Local, State, and Federal Regulations

End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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